3-(2-Fluorobenzyl)-6-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H10FN5S
• Molecular Weight: 311.3 g/mol
• IUPAC Name: 3-[(2-fluorophenyl)methyl]-6-pyridin-3-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H10FN5S/c16-12-6-2-1-4-10(12)8-13-18-19-15-21(13)20-14(22-15)11-5-3-7-17-9-11/h1-7,9H,8H2
• InChI Key: RCMLDVCPFQFSRT-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CC2=NN=C3N2N=C(S3)C4=CN=CC=C4)F

Description

The compound 3-(2-Fluorobenzyl)-6-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole (referred to as FPTT) is a novel chemical compound that has garnered significant attention in scientific research. FPTT is a member of the thiadiazole family of compounds, which are known to exhibit a wide range of biological activities. In

Mechanism of Action

The exact mechanism of action of FPTT is not fully understood, but it is believed to involve the inhibition of key enzymes and pathways involved in cancer cell growth, viral replication, and bacterial cell wall synthesis. FPTT has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. It has also been shown to inhibit the activity of the protease enzyme, which is important for viral replication. In addition, FPTT has been found to disrupt bacterial cell wall synthesis, leading to cell death.
Biochemical and Physiological Effects:
FPTT has been found to exhibit a number of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit viral replication, and disrupt bacterial cell wall synthesis. FPTT has also been found to modulate the immune system, leading to increased production of cytokines and chemokines. In addition, FPTT has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of FPTT is its broad spectrum of biological activity, which makes it a promising candidate for the development of new drugs. However, one of the limitations of FPTT is its complex synthesis method, which requires specialized expertise and equipment. In addition, the exact mechanism of action of FPTT is not fully understood, which makes it difficult to optimize its biological activity.

Future Directions

There are several future directions for research on FPTT. One area of research is the optimization of its biological activity through the development of new derivatives and analogs. Another area of research is the elucidation of its mechanism of action, which could lead to the development of more effective drugs. In addition, research on the pharmacokinetics and pharmacodynamics of FPTT could lead to the development of more efficient drug delivery systems. Finally, research on the potential side effects of FPTT could help to ensure its safety for use in humans.

Synthesis Methods

The synthesis of FPTT involves a series of chemical reactions that are carried out in a laboratory setting. The first step involves the reaction of 2-fluorobenzylamine with 2-chloroacetyl chloride to form a key intermediate. This intermediate is then reacted with 2-cyano-3-(3-pyridinyl)acrylic acid to produce FPTT. The synthesis of FPTT is a complex process that requires expertise in synthetic chemistry.

Scientific Research Applications

FPTT has been found to exhibit a wide range of biological activities, including anticancer, antiviral, and antibacterial properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. FPTT has also been found to possess potent antiviral activity against the hepatitis C virus and the Zika virus. In addition, FPTT has shown antibacterial activity against a variety of gram-positive and gram-negative bacteria.